Clenproperol
Overview
Description
Clenproperol is a chemical compound known for its role as a β2-adrenergic agonist. It is primarily used in scientific research and has applications in various fields such as chemistry, biology, and medicine. The compound is characterized by its ability to stimulate β2-adrenergic receptors, which play a crucial role in the regulation of various physiological processes .
Scientific Research Applications
Clenproperol has a wide range of applications in scientific research:
Mechanism of Action
Target of Action
Clenproperol primarily targets the β2-adrenergic receptors . These receptors are a class of G-protein-coupled receptors that are located primarily in the smooth muscle of the lungs, vascular smooth muscle, and skeletal muscle. They play a crucial role in the regulation of smooth muscle relaxation and bronchodilation.
Mode of Action
As a β2-adrenergic agonist , this compound binds to the β2-adrenergic receptors, mimicking the action of natural neurotransmitters such as adrenaline and noradrenaline . This binding activates the receptor, leading to a cascade of biochemical reactions that result in the relaxation of smooth muscle in the airways and vasculature, thereby facilitating airflow and blood circulation.
Biochemical Pathways
Upon activation of the β2-adrenergic receptors by this compound, a series of intracellular events are triggered. The primary pathway involves the activation of adenylate cyclase, which increases the production of cyclic adenosine monophosphate (cAMP). Elevated levels of cAMP lead to the activation of protein kinase A (PKA), which in turn phosphorylates various target proteins, leading to smooth muscle relaxation and bronchodilation .
Pharmacokinetics
Like other β2-adrenergic agonists, it is expected to be well absorbed after oral administration, widely distributed in the body, metabolized in the liver, and excreted in the urine . The exact Absorption, Distribution, Metabolism, and Excretion (ADME) properties and their impact on bioavailability are subjects of ongoing research.
Result of Action
The primary molecular effect of this compound’s action is the relaxation of smooth muscle in the airways and vasculature, leading to improved airflow and blood circulation . On a cellular level, this can result in reduced symptoms of conditions like asthma and hypertension.
Safety and Hazards
Future Directions
As for future directions, it’s important to note that while Clenproperol has been used in some countries, it is not an ingredient of any therapeutic drug approved by the U.S. Food and Drug Administration . Therefore, future research may focus on exploring its potential therapeutic uses and safety profile.
Biochemical Analysis
Biochemical Properties
Clenproperol interacts with β2-adrenergic receptors as an agonist . This interaction triggers a series of biochemical reactions within the cell, primarily involving enzymes and proteins associated with the adrenergic signaling pathway .
Cellular Effects
The effects of this compound on cells are primarily mediated through its interaction with β2-adrenergic receptors . This interaction can influence various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
This compound exerts its effects at the molecular level through its interaction with β2-adrenergic receptors . This interaction can lead to changes in gene expression, enzyme activation or inhibition, and other molecular changes .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models
Metabolic Pathways
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Clenproperol involves several steps. One common method includes the interaction of 4-nitro-2’-bromoacetophenone with the corresponding amine, followed by the reduction of the nitro group on the benzene ring . This process typically requires specific reaction conditions, including the use of reducing agents and controlled temperatures to ensure the desired product is obtained.
Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale synthesis using similar chemical reactions but optimized for efficiency and yield. The process often includes purification steps such as recrystallization or chromatography to ensure the compound’s purity and quality .
Chemical Reactions Analysis
Types of Reactions: Clenproperol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions, leading to the formation of different oxidation products.
Reduction: Reduction reactions can modify the functional groups present in this compound, altering its chemical properties.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are often used.
Substitution: Halogenation reactions may involve reagents like chlorine or bromine under controlled conditions.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .
Comparison with Similar Compounds
Clenbuterol: Another β2-adrenergic agonist with similar bronchodilator properties.
Clenpenterol: Structurally similar to Clenproperol, with comparable pharmacokinetic properties.
Mabuterol: A β2-adrenergic agonist used in similar research applications.
Uniqueness of this compound: this compound is unique due to its specific chemical structure, which includes a 4-amino-3,5-dichlorophenyl group. This structure contributes to its distinct pharmacological profile and makes it a valuable tool in scientific research .
Properties
IUPAC Name |
1-(4-amino-3,5-dichlorophenyl)-2-(propan-2-ylamino)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16Cl2N2O/c1-6(2)15-5-10(16)7-3-8(12)11(14)9(13)4-7/h3-4,6,10,15-16H,5,14H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXUDZCJTCKCTQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC(C1=CC(=C(C(=C1)Cl)N)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40959265 | |
Record name | 1-(4-Amino-3,5-dichlorophenyl)-2-[(propan-2-yl)amino]ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40959265 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
38339-11-6 | |
Record name | Clenproperol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=38339-11-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenemethanol, 4-amino-3,5-dichloro-alpha-(((1-methylethyl)amino)methyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038339116 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(4-Amino-3,5-dichlorophenyl)-2-[(propan-2-yl)amino]ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40959265 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Clenproperol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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